Cas no 81256-88-4 (5'-DMT-3'-TBDMS-Bz-rA)

5'-DMT-3'-TBDMS-Bz-rA structure

Product Name:5'-DMT-3'-TBDMS-Bz-rA

CAS No:81256-88-4

MF:C₄₄H₄₉N₅O₇Si

MW:787.974672079086

MDL:MFCD00274103

CID:2092808

Update Time:2024-10-27

5'-DMT-3'-TBDMS-Bz-rA Chemical and Physical Properties

Names and Identifiers

- 5'-DMT-3'-TBDMS-Bz-rA
- N6-benzoyl-5'-O-DMT-3'-O-TBDMS-adenosine
- N6-benzoyl-3'-O-t-butyldiMethylsilyl-5'-O-(4,4'-diMethoxytrityl)-adenosine
- N-Benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-3'-O-[(1,1-dimethylethyl)dimethylsilyl]adenosine
- SB18253
- N-{9-[(2R,3R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-[(tert-butyldimethylsilyl)oxy]-3-hydroxyoxolan-2-yl]-9H-purin-6-yl}benzamide
- N-(9-((2R,3R,4S,5R)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-3-hydroxytetrahydrofuran-2-yl)-9H-purin-6-yl)benzamid
- N-Benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-3′-O-[(1,1-dimethylethyl)dimethylsilyl]adenosine (ACI)
- MDL： MFCD00274103
- Inchi： 1S/C44H49N5O7Si/c1-43(2,3)57(6,7)56-38-35(55-42(37(38)50)49-28-47-36-39(45-27-46-40(36)49)48-41(51)29-14-10-8-11-15-29)26-54-44(30-16-12-9-13-17-30,31-18-22-33(52-4)23-19-31)32-20-24-34(53-5)25-21-32/h8-25,27-28,35,37-38,42,50H,26H2,1-7H3,(H,45,46,48,51)/t35-,37-,38-,42-/m1/s1
- InChI Key： QNPRMZLAAWKAPQ-GNECSJIWSA-N
- SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)NC(C2C=CC=CC=2)=O)[C@H](O)[C@@H]1O[Si](C)(C)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 57
Rotatable Bond Count: 14
Complexity: 1250
Topological Polar Surface Area: 139

Experimental Properties

Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (7.7E-6 g/L) (25 ºC),

5'-DMT-3'-TBDMS-Bz-rA Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD291291)

5'-DMT-3'-TBDMS-Bz-rA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N211930-50mg	N6-Benzoyl-3'-O-tert-butyldimethylsilyl-5'-O-DMT-adenosine	81256-88-4		50mg	$ 125.00	2022-06-03
TRC	N211930-100mg	N6-Benzoyl-3'-O-tert-butyldimethylsilyl-5'-O-DMT-adenosine	81256-88-4		100mg	$ 210.00	2022-06-03
TRC	N211930-250mg	N6-Benzoyl-3'-O-tert-butyldimethylsilyl-5'-O-DMT-adenosine	81256-88-4		250mg	$ 415.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH574-5g	5'-DMT-3'-TBDMS-Bz-rA	81256-88-4	95+%	5g	4333.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH574-200mg	5'-DMT-3'-TBDMS-Bz-rA	81256-88-4	95+%	200mg	334.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH574-50mg	5'-DMT-3'-TBDMS-Bz-rA	81256-88-4	95+%	50mg	132.0CNY	2021-08-04
MedChemExpress	HY-W018179-100mg	5'-DMT-3'-TBDMS-Bz-rA	81256-88-4	99.19%	100mg	￥500	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D848134-25mg	5'-DMT-3'-TBDMS-Bz-rA	81256-88-4	95%	25mg	￥225.90	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D848134-100mg	5'-DMT-3'-TBDMS-Bz-rA	81256-88-4	95%	100mg	￥544.50	2022-01-13
abcr	AB442536-250 mg	5'-DMT-3'-TBDMS-Bz-rA; .	81256-88-4		250MG	€150.40	2023-07-18

5'-DMT-3'-TBDMS-Bz-rA Production Method

Production Method 1

18162-48-6

81246-82-4

81256-88-4

81265-93-2

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , 2-Propanamine, N-ethyl-N-(1-methylethyl)-, hydrochloride (1:1) Catalysts: (2R,4S)-3-[(R)-Cyclopentyl(1-methyl-1H-imidazol-2-yl)methyl]-2-methoxy-4-(1-meth… ; rt; 24 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Methanol ; rt

Reference

Practical Silyl Protection of Ribonucleosides

Blaisdell, Thomas P.; et al, Organic Letters, 2013, 15(18), 4710-4713

Production Method 2

18162-48-6

81246-82-4

81256-88-4

81265-93-2

Reaction Conditions

1.1 Reagents: Pyridine , Silver nitrate Solvents: Tetrahydrofuran ; 16 h, rt

Reference

Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy

Ager, Casey R.; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(20),

Production Method 3

18162-48-6

81246-79-9

81256-88-4

81265-93-2

Reaction Conditions

1.1 -
2.1 Solvents: Dichloromethane
3.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 4

18162-48-6

81246-82-4

81256-88-4

81265-93-2

Reaction Conditions

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; Flynn, Peter; Reid, Brian, Biochemistry, 1989, 28(6), 2422-35

Production Method 5

4546-55-8

40615-36-9

81256-88-4

81265-93-2

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 0 °C; 16 h, rt
1.2 Reagents: Methanol ; rt
2.1 Reagents: Pyridine , Silver nitrate Solvents: Tetrahydrofuran ; 16 h, rt

Reference

Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy

Ager, Casey R.; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(20),

Production Method 6

118684-36-9

81256-88-4

81265-93-2

Reaction Conditions

1.1 Reagents: Ammonium hydroxide
2.1 Solvents: Dichloromethane
3.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 7

98-88-4

10457-15-5

81256-88-4

81265-93-2

Reaction Conditions

1.1 -
2.1 Reagents: Ammonium hydroxide
3.1 Solvents: Dichloromethane
4.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 8

75-77-4

58-61-7

81256-88-4

81265-93-2

Reaction Conditions

1.1 -
2.1 -
3.1 Reagents: Ammonium hydroxide
4.1 Solvents: Dichloromethane
5.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

5'-DMT-3'-TBDMS-Bz-rA Raw materials

5'-DMT-3'-TBDMS-Bz-rA Preparation Products

5'-DMT-3'-TBDMS-Bz-rA Related Literature

1. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

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2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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